Cas no 2138032-45-6 (1-(bromomethyl)-1-(pentan-3-yloxy)cyclohexane)

• Product Name: 1-(bromomethyl)-1-(pentan-3-yloxy)cyclohexane
• CAS No: 2138032-45-6
• MF: C₁₂H₂₃BrO
• MW: 263.214423418045
• CID: 6289161
• PubChem ID: 165489543
• Update Time: 2025-05-21

1-(bromomethyl)-1-(pentan-3-yloxy)cyclohexane Chemical and Physical Properties

Names and Identifiers

• 1-(bromomethyl)-1-(pentan-3-yloxy)cyclohexane
• 2138032-45-6
• EN300-1136381

• Inchi： 1S/C12H23BrO/c1-3-11(4-2)14-12(10-13)8-6-5-7-9-12/h11H,3-10H2,1-2H3
• InChI Key： KRFGGYNTKZTLFV-UHFFFAOYSA-N
• SMILES： BrCC1(CCCCC1)OC(CC)CC

Computed Properties

• Exact Mass: 262.09323g/mol
• Monoisotopic Mass: 262.09323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-(bromomethyl)-1-(pentan-3-yloxy)cyclohexane

Comprehensive Overview of 1-(bromomethyl)-1-(pentan-3-yloxy)cyclohexane (CAS No. 2138032-45-6)

1-(bromomethyl)-1-(pentan-3-yloxy)cyclohexane (CAS No. 2138032-45-6) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various chemical syntheses. This compound, characterized by its bromomethyl and pentan-3-yloxy functional groups attached to a cyclohexane ring, is often utilized as an intermediate in the pharmaceutical and agrochemical industries. Its molecular formula, C₁₂H₂₃BrO, reflects a balance of reactivity and stability, making it a versatile building block for more complex molecules.

One of the most frequently asked questions about 1-(bromomethyl)-1-(pentan-3-yloxy)cyclohexane is its role in modern synthetic chemistry. Researchers and industry professionals are particularly interested in its ability to act as a precursor for the synthesis of biologically active compounds. For instance, its bromomethyl group can undergo nucleophilic substitution reactions, enabling the introduction of various substituents. Meanwhile, the pentan-3-yloxy moiety provides steric and electronic effects that can influence the reactivity of the molecule. This dual functionality makes it a valuable tool for designing new drugs and agrochemicals.

In the context of sustainability and green chemistry, 1-(bromomethyl)-1-(pentan-3-yloxy)cyclohexane has also been explored for its potential in eco-friendly synthesis routes. With increasing regulatory pressure to reduce hazardous waste, chemists are seeking alternatives to traditional reagents. This compound's moderate reactivity and compatibility with greener solvents, such as ethanol or water under certain conditions, align with these goals. For example, recent studies have investigated its use in microwave-assisted reactions, which reduce energy consumption and reaction times.

Another area of interest is the compound's stability and storage requirements. Unlike some highly reactive intermediates, 1-(bromomethyl)-1-(pentan-3-yloxy)cyclohexane can be stored under inert conditions for extended periods without significant degradation. This property is critical for industrial applications where large-scale production and long-term storage are necessary. However, users should always consult safety data sheets (SDS) and handle it with appropriate precautions to avoid exposure.

The synthesis of 1-(bromomethyl)-1-(pentan-3-yloxy)cyclohexane typically involves the reaction of 1-(hydroxymethyl)cyclohexanol with 3-bromopentane under controlled conditions. Optimizing this process to achieve high yields and purity is a common topic in academic and industrial research. Recent advancements in catalytic methods have improved the efficiency of this synthesis, reducing byproduct formation and enhancing scalability.

From an analytical perspective, characterizing 1-(bromomethyl)-1-(pentan-3-yloxy)cyclohexane requires techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods ensure the compound meets the stringent purity standards required for pharmaceutical applications. Researchers often share spectral data and analytical protocols to facilitate reproducibility and quality control.

In summary, 1-(bromomethyl)-1-(pentan-3-yloxy)cyclohexane (CAS No. 2138032-45-6) is a multifaceted compound with broad utility in synthetic chemistry. Its unique structure, combined with its reactivity and stability, makes it a valuable asset for researchers and industries alike. As the demand for innovative chemical solutions grows, this compound is likely to remain a focal point in the development of new materials and bioactive molecules.